Cas no 1260858-47-6 (3-(2-bromo-5-fluorophenyl)piperidine)

• Product Name: 3-(2-bromo-5-fluorophenyl)piperidine
• CAS No: 1260858-47-6
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5795821
• PubChem ID: 84709376
• Update Time: 2025-06-08

3-(2-bromo-5-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-fluorophenyl)piperidine
• 1260858-47-6
• EN300-1893734

• Inchi： 1S/C11H13BrFN/c12-11-4-3-9(13)6-10(11)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2
• InChI Key： MXJCXSJXEQULPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1CNCCC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-bromo-5-fluorophenyl)piperidine

Introduction to 3-(2-bromo-5-fluorophenyl)piperidine (CAS No. 1260858-47-6)

3-(2-bromo-5-fluorophenyl)piperidine, identified by the chemical abstracts service number 1260858-47-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, a heterocyclic amine featuring a six-membered ring containing one nitrogen atom. The presence of both bromine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists. The structural features of 3-(2-bromo-5-fluorophenyl)piperidine have garnered attention due to its potential in modulating various biological pathways, particularly in the development of central nervous system (CNS) therapeutics.

The synthesis of 3-(2-bromo-5-fluorophenyl)piperidine typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromo-5-fluorobenzaldehyde and piperidine. The aldehyde group is often converted into an imine or an amide intermediate, which is subsequently condensed with piperidine under appropriate conditions. The bromo and fluoro substituents play a crucial role in determining the reactivity and selectivity of the compound during subsequent derivatization, making it a versatile building block for more complex molecules.

In recent years, 3-(2-bromo-5-fluorophenyl)piperidine has been explored as a key intermediate in the synthesis of novel pharmacological agents. Its structural motif is reminiscent of several approved drugs that target neurotransmitter receptors, particularly serotonin and dopamine receptors. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. Similarly, the fluorine atom can enhance metabolic stability while influencing receptor binding affinity.

One of the most compelling aspects of 3-(2-bromo-5-fluorophenyl)piperidine is its potential in the development of next-generation CNS drugs. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier (BBB), making them suitable candidates for treating neurological disorders. Preclinical studies have demonstrated that analogs of 3-(2-bromo-5-fluorophenyl)piperidine exhibit promising activity as serotonin receptor modulators. For instance, modifications at the piperidine nitrogen or the aromatic ring have shown enhanced binding affinity to 5-HT1A and 5-HT2A receptors, which are implicated in conditions such as depression, anxiety, and cognitive dysfunction.

The influence of halogen substituents on pharmacokinetic properties cannot be overstated. The presence of both bromine and fluorine atoms can significantly impact the compound's solubility, lipophilicity, and metabolic clearance rates. Computational modeling studies have suggested that these substituents can fine-tune the electronic distribution across the molecule, thereby modulating receptor interactions and improving drug-like properties. Such insights are critical for optimizing lead compounds during drug discovery pipelines.

Recent advances in synthetic methodologies have further enhanced the accessibility of 3-(2-bromo-5-fluorophenyl)piperidine. Transition-metal-catalyzed reactions now allow for more efficient and scalable synthesis routes compared to traditional methods. For example, palladium-catalyzed cross-coupling reactions enable rapid construction of complex aryl-piperidine motifs with high regioselectivity. These improvements have not only reduced production costs but also enabled rapid screening of large libraries of derivatives for biological activity.

The pharmacological profile of 3-(2-bromo-5-fluorophenyl)piperidine has been extensively studied in vitro using recombinant receptor assays and cell-based models. Initial reports suggest that this compound exhibits potent binding to multiple serotonin receptor subtypes with varying selectivity profiles. Additionally, its interaction with other neurotransmitter systems has been explored, indicating potential therapeutic applications beyond traditional serotonergic targets. These findings underscore its versatility as a pharmacological tool.

In conclusion, 3-(2-bromo-5-fluorophenyl)piperidine (CAS No. 1260858-47-6) represents a promising scaffold for developing innovative therapeutic agents. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in pharmaceutical research. As our understanding of neural circuitry and receptor biology continues to evolve, compounds like 3-(2-bromo-5-fluorophenyl)piperidine will undoubtedly play a pivotal role in addressing unmet medical needs in psychiatry and neurology.